Cas no 115170-21-3 (4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy-)

• Product Name: 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy-
• CAS No: 115170-21-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD22560254
• CID: 3640261
• PubChem ID: 5324624
• Update Time: 2025-05-21

4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy-
• 5,8-dimethoxy-2,3-dihydroquinolin-4(1H)-one
• InChI=1/C11H13NO3/c1-14-8-3-4-9(15-2)11-10(8)7(13)5-6-12-11/h3-4,12H,5-6H2,1-2H
• 115170-21-3
• 5,8-dimethoxy-1,2,3,4-tetrahydroquinolin-4-one
• 5,8-dimethoxy-2,3-dihydro-1H-quinolin-4-one
• 2,3-Dihydro-5,8-dimethoxyquinolin-4(1H)-one

• MDL： MFCD22560254
• Inchi： 1S/C11H13NO3/c1-14-8-3-4-9(15-2)11-10(8)7(13)5-6-12-11/h3-4,12H,5-6H2,1-2H3
• InChI Key： AHFSEWYRYIELOW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C(CCNC=21)=O)OC

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy-

Introduction to 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- (CAS No. 115170-21-3)

4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- is a heterocyclic organic compound with significant pharmacological and chemical interest. Its molecular structure, featuring a quinolinone core with dihydro and dimethoxy substituents, positions it as a versatile scaffold for drug discovery and material science applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 115170-21-3, has garnered attention in recent years due to its potential biological activities and synthetic utility.

The quinolinone moiety is a well-known pharmacophore in medicinal chemistry, often associated with compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 2,3-dihydro substitution enhances the compound's stability and solubility, making it more amenable for further derivatization and therapeutic development. Additionally, the 5,8-dimethoxy groups contribute to its electronic properties and influence its interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have highlighted the significance of 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- as a lead compound for novel therapeutic agents. Studies have demonstrated its efficacy in modulating various enzymatic pathways relevant to metabolic disorders and neurodegenerative diseases. The dimethoxy substituents play a crucial role in enhancing binding affinity to specific protein targets, thereby improving pharmacological outcomes.

In material science, this compound has been explored for its potential applications in organic electronics and photovoltaic devices. The conjugated system of the quinolinone ring allows for efficient charge transport, making it a candidate for use in semiconducting materials. Researchers have reported its incorporation into organic light-emitting diodes (OLEDs) and photodiodes, where it exhibits favorable optoelectronic properties.

The synthesis of 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include cyclization reactions to form the quinolinone core, followed by functional group transformations to introduce the dihydro and dimethoxy substituents. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches that minimize waste and energy consumption.

Biological activity studies have revealed promising results regarding the therapeutic potential of this compound. In vitro assays have shown inhibitory effects on enzymes such as kinases and cytochrome P450 isoforms, which are implicated in various diseases. Additionally, preclinical studies have indicated its ability to cross the blood-brain barrier, raising interest in its potential as a central nervous system drug candidate.

The structural features of 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- also make it an attractive candidate for further derivatization using combinatorial chemistry techniques. By modifying the substitution patterns or introducing additional functional groups, researchers can generate libraries of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel drug candidates.

Computational modeling has played a pivotal role in understanding the interactions between 4(1H)-Quinolinone, 2,3-dihydro-5,8-dimethoxy- and biological targets. Molecular docking studies have identified key binding pockets on proteins relevant to drug development. These insights have guided the design of optimized derivatives with improved potency and selectivity. Furthermore, quantum mechanical calculations have provided detailed insights into the electronic structure of the molecule, aiding in rational drug design.

The industrial relevance of this compound is further underscored by its incorporation into various pharmaceutical formulations under development. Its stability under different conditions makes it suitable for formulation into oral solids or injectables. Additionally, its compatibility with other excipients ensures that it can be integrated into complex drug delivery systems without compromising efficacy.

Future research directions include exploring the role of stereochemistry in determining the biological activity of 4(1H)-Quinolinone derivatives. Chiral versions of this compound may exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts. Furthermore，the investigation into its potential environmental impact is also crucial，as sustainable practices become increasingly important in chemical manufacturing.

In conclusion，4(1H)-Quinolinone，2，3-dihydro-5，8-dimethoxy-(CAS No．115170-21-3) represents a promising compound with diverse applications in pharmaceuticals，materials science，and beyond．Its unique structural features，combined with recent advances in synthetic and computational chemistry，make it an exciting subject for further exploration．As research continues to uncover new possibilities，this molecule is poised to contribute significantly to scientific progress across multiple disciplines．